Cas no 25946-11-6 (2-Pentanethione)

• Product Name: 2-Pentanethione
• CAS No: 25946-11-6
• MF: C₅H₁₀S
• MW: 102.197900295258
• CID: 2838179
• PubChem ID: 23550156
• Update Time: 2025-04-21

2-Pentanethione Chemical and Physical Properties

Names and Identifiers

• 2-Pentanethione

• Inchi： 1S/C5H10S/c1-3-4-5(2)6/h3-4H2,1-2H3
• InChI Key： JVRRGNCOXNFCKK-UHFFFAOYSA-N
• SMILES： S=C(C)CCC

Computed Properties

• Exact Mass: 102.05032149g/mol
• Monoisotopic Mass: 102.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 47.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• Density: 0.880±0.06 g/cm3(Predicted)
• Boiling Point: 116.4±23.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thioketones